Cas no 14036-85-2 (4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI))

• Product Name: 4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI)
• CAS No: 14036-85-2
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 222155
• PubChem ID: 57357496
• Update Time: 2025-04-19

4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinebutanoicacid, 5-methyl-2-oxo- (9CI)
• 4-(5-methyl-2-oxoimidazolidin-4-yl)butanoic acid
• 4-Imidazolidinebutyricacid, 5-methyl-2-oxo- (8CI)
• BS factor
• 21561-97-7
• 14036-85-2
• DTXSID70723698
• 4-Imidazolidinebutanoic acid, 5-methyl-2-oxo- (VAN)
• Bisnordethiobiotin

• Inchi： 1S/C8H14N2O3/c1-5-6(10-8(13)9-5)3-2-4-7(11)12/h5-6H,2-4H2,1H3,(H,11,12)(H2,9,10,13)
• InChI Key： PBRLRKDRWNHYMD-UHFFFAOYSA-N
• SMILES： O=C1NC(C)C(CCCC(=O)O)N1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 52.54